Cas no 2229213-72-1 (tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate)

Tert-butyl 3-{2-[1-(hydroxymethyl)cyclopropyl]ethyl}piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of complex piperidine-based frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The hydroxymethylcyclopropyl moiety introduces steric and electronic modulation, enabling further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, offering controlled reactivity and compatibility with diverse reaction conditions. Its well-defined structure ensures reproducibility in synthetic applications, making it a reliable choice for researchers.
tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate structure
2229213-72-1 structure
Product Name:tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate
CAS No:2229213-72-1
MF:C16H29NO3
MW:283.406365156174
CID:6449623
PubChem ID:165621682
Update Time:2025-05-26

tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate
    • EN300-1894570
    • 2229213-72-1
    • tert-butyl 3-{2-[1-(hydroxymethyl)cyclopropyl]ethyl}piperidine-1-carboxylate
    • Inchi: 1S/C16H29NO3/c1-15(2,3)20-14(19)17-10-4-5-13(11-17)6-7-16(12-18)8-9-16/h13,18H,4-12H2,1-3H3
    • InChI Key: IXODABHWPFBXEF-UHFFFAOYSA-N
    • SMILES: OCC1(CCC2CN(C(=O)OC(C)(C)C)CCC2)CC1

Computed Properties

  • Exact Mass: 283.21474379g/mol
  • Monoisotopic Mass: 283.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 49.8Ų

tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate (CAS No. 2229213-72-1)

The compound tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate (CAS No. 2229213-72-1) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropyl ring and a piperidine backbone, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly focusing on this molecule due to its versatility in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their ability to enhance metabolic stability and bioavailability in drug candidates. The presence of the hydroxymethyl group in tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate further expands its utility, enabling facile derivatization for targeted applications. This aligns with the growing trend in fragment-based drug design (FBDD), where small, functionalized molecules serve as building blocks for larger, more complex structures.

From a synthetic chemistry perspective, the Boc-protected piperidine moiety in this compound offers excellent stability under a wide range of reaction conditions, making it a preferred choice for multi-step syntheses. The tert-butyl carbamate group is particularly noteworthy, as it provides a robust protective strategy for amines, a feature highly sought after in peptide synthesis and medicinal chemistry. These attributes have positioned CAS No. 2229213-72-1 as a key player in the development of next-generation therapeutics.

The compound’s relevance extends to the field of green chemistry, where researchers are exploring its potential as a sustainable intermediate. With increasing emphasis on atom economy and reduction of hazardous byproducts, the efficient synthesis and application of tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate align with global efforts to minimize environmental impact. This has led to a surge in searches for eco-friendly synthetic routes and catalytic methods involving this compound.

Another area of interest is the compound’s role in structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to optimize pharmacological properties, a topic frequently queried in academic and industrial research databases. Questions such as "How does the cyclopropyl group affect drug potency?" or "What are the applications of Boc-protected piperidines in CNS drugs?" highlight the compound’s significance in modern drug development.

In summary, tert-butyl 3-{2-1-(hydroxymethyl)cyclopropylethyl}piperidine-1-carboxylate (CAS No. 2229213-72-1) represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, from drug discovery to sustainable synthesis, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and green pharmaceutical manufacturing.

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